Cas no 2648920-05-0 (rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbutanoic acid)

• Product name: rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbutanoic acid
• CAS No: 2648920-05-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5778917
• PubChem ID: 165531525

rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2648920-05-0
• rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylbutanoic acid
• EN300-1565946
• rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbutanoic acid

• Inchi： 1S/C27H32N2O5/c1-3-27(2,25(31)32)29-24(30)21-14-8-9-15-23(21)28-26(33)34-16-22-19-12-6-4-10-17(19)18-11-5-7-13-20(18)22/h4-7,10-13,21-23H,3,8-9,14-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t21-,23+,27?/m1/s1
• InChI Key： SMBQTFMHGSVFEP-VZLBMEDKSA-N
• SMILES： O=C([C@@H]1CCCC[C@@H]1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(C)CC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų
• XLogP3: 5.1

Additional information on rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbutanoic acid

Comprehensive Analysis of rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbutanoic acid (CAS No. 2648920-05-0)

The compound rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbutanoic acid (CAS No. 2648920-05-0) is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structural features, including the Fmoc-protected amino group and the cyclohexylformamido moiety, make it a valuable intermediate in the development of bioactive compounds. Researchers are increasingly focusing on this molecule due to its potential applications in drug discovery and bioconjugation.

In recent years, the demand for high-purity chiral compounds like rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbutanoic acid has surged, driven by advancements in precision medicine and targeted therapies. The compound's ability to serve as a building block for peptide-based drugs aligns with the growing interest in personalized treatment options. Moreover, its stereochemical complexity offers opportunities for exploring novel enzyme inhibitors and receptor modulators.

The synthesis of rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbutanoic acid involves meticulous stereocontrol and protection-deprotection strategies, making it a subject of interest in organic chemistry forums. Its CAS No. 2648920-05-0 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and biotechnology. The compound's Fmoc group is particularly noteworthy, as it is a cornerstone in solid-phase peptide synthesis (SPPS), a technique pivotal to modern biopharmaceutical production.

From an industrial perspective, rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbutanoic acid is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly solvents and catalytic methods to optimize its production, addressing the global push for environmentally responsible manufacturing. This aligns with the broader trend of integrating AI-driven reaction optimization and machine learning in chemical synthesis, topics that dominate scientific search queries today.

In summary, rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbutanoic acid (CAS No. 2648920-05-0) represents a nexus of innovation in drug development, chiral chemistry, and sustainable science. Its multifaceted applications and structural elegance continue to inspire cutting-edge research, making it a staple in laboratories worldwide.